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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-(Bromomethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
(Bromomethyl)benzaldehyde (CAS No. 60633-91-2). The information herein is curated for

researchers, scientists, and professionals in drug development who utilize this bifunctional

building block in complex organic synthesis. This document presents quantitative data in a

structured format, details standard experimental protocols for property determination, and

visualizes a key synthetic application.

Core Physical and Chemical Properties
2-(Bromomethyl)benzaldehyde is a valuable reagent in organic synthesis, primarily due to

the orthogonal reactivity of its aldehyde and bromomethyl functional groups. These allow for

sequential or one-pot reactions to construct complex molecular architectures, particularly

heterocyclic systems like isoindoles.[1][2] Accurate knowledge of its physical properties is

crucial for designing reaction conditions, ensuring safety, and achieving desired purity.

Data Presentation
The physical properties of 2-(Bromomethyl)benzaldehyde are summarized in the table below.

It is important to note that while some experimental data is available for related isomers,

several properties for the 2-isomer are based on computational predictions.
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Property Value Data Type Source(s)

IUPAC Name

2-

(bromomethyl)benzald

ehyde

Identifier [3]

CAS Number 60633-91-2 Identifier [3][4][5][6]

Molecular Formula C₈H₇BrO Calculated [3][4]

Molecular Weight 199.04 g/mol Calculated [2][3]

Physical State Solid Experimental -

Melting Point
Data not available

(See Note 1)
-

Boiling Point 264.6 ± 15.0 °C Predicted -

Density 1.524 ± 0.06 g/cm³ Predicted -

Solubility

Soluble in

Dichloromethane,

Methanol

Experimental -

Note 1:Experimental melting point data for 2-(Bromomethyl)benzaldehyde is not readily

available in the cited literature. For reference, the related compound 2-bromobenzaldehyde has

a melting point of 16-19 °C[7], and the isomer 4-(bromomethyl)benzaldehyde has a melting

point of 99 °C[8][9].

Mandatory Visualization
The bifunctional nature of 2-(Bromomethyl)benzaldehyde makes it a key precursor for the

synthesis of isoindoles, a class of heterocyclic compounds with applications in materials

science and medicinal chemistry.[2][10][11] The diagram below illustrates a generalized

reaction pathway.

Caption: Synthetic pathway for 1-substituted isoindoles.

Experimental Protocols
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The following sections detail standard laboratory methodologies for determining the key

physical properties of solid organic compounds like 2-(Bromomethyl)benzaldehyde.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a substance's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure compound.

Methodology:

Sample Preparation: A small amount of the crystalline 2-(Bromomethyl)benzaldehyde is

finely powdered. The open end of a capillary tube (sealed at one end) is pressed into the

powder. The tube is then tapped gently to pack the solid into the sealed end, aiming for a

sample height of 1-2 mm.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is placed in a heating apparatus,

such as a Thiele tube containing mineral oil or an electrically heated Mel-Temp apparatus.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, especially when approaching the expected melting point. The sample is

observed through a magnifying lens.

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely liquefied.

Result: The melting point is reported as the range T₁ - T₂. For high accuracy, the

determination should be repeated with fresh samples until consistent values are obtained.

Boiling Point Determination (Thiele Tube Method)
For high-boiling point solids that can be melted without decomposition, this micro-method is

effective.

Methodology:
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Sample Preparation: Approximately 0.5 mL of molten 2-(Bromomethyl)benzaldehyde is

placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and

placed into the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling liquid (e.g., silicone oil). The setup should ensure the sample is

evenly heated.

Heating and Observation: The side arm of the Thiele tube is heated gently. The temperature

is increased until a rapid and continuous stream of bubbles emerges from the open end of

the inverted capillary tube.

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. The barometric pressure should also be recorded.

Density Determination (Displacement Method)
This method relies on Archimedes' principle to determine the volume of the solid, from which

density can be calculated.

Methodology:

Mass Measurement: The mass of a sample of 2-(Bromomethyl)benzaldehyde is accurately

measured using an analytical balance (mass = m).

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in

which the compound is insoluble (e.g., water, if applicable, or an inert hydrocarbon) to a

known initial volume (V₁).

Submersion: The weighed solid sample is carefully submerged in the liquid in the graduated

cylinder. The new volume is recorded (V₂).

Calculation:

The volume of the solid is calculated as V = V₂ - V₁.

The density (ρ) is then calculated using the formula: ρ = m / V.
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For higher precision, a pycnometer or the buoyancy method (weighing the sample in air

and then submerged in a liquid of known density) can be used.

Solubility Assessment
Understanding a compound's solubility is essential for selecting appropriate solvents for

reactions, purification, and analysis.

Methodology:

Sample Preparation: In a small test tube, approximately 0.1 g of 2-
(Bromomethyl)benzaldehyde is placed.

Solvent Addition: 3 mL of a selected solvent (e.g., water, ethanol, dichloromethane, hexane)

is added in portions, with agitation after each addition.

Observation: The mixture is observed to determine if the solid dissolves completely.

Solubility is typically classified qualitatively (e.g., soluble, sparingly soluble, insoluble).

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities

(polar protic, polar aprotic, and nonpolar) to establish a comprehensive solubility profile. The

principle of "like dissolves like" generally applies; the polarity of the aldehyde and the benzyl

bromide components will influence its solubility in different media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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